Cas no 118159-48-1 (Bicyclol)

Bicyclol (SY 801) is an orally available anti HBV and HCV compound

Bicyclol structure

Product Name:Bicyclol

CAS No:118159-48-1

Molecular Formula:C₁₉H₁₈O₉

Molecular Weight:390.34082

CID:1004693

PubChem ID:329773215

Bicyclol Properties

Names and Identifiers

- Methyl 5'-(hydroxymethyl)-7,7'-dimethoxy-[4,4'-bibenzo[d][1,3]dioxole]-5-carboxylate
- Bicyclol
- SY801
- AK105060
- ANW-70752
- CHEMBL482035
- CTK8C3882
- SureCN9600725
- SY-801
- UNII-9734122TH2
- 4, 4′-dimethoxy-2, 3, 2′, 3′-bis(methylenedioxy)-6-hydroxymethyl-6′-methoxy-carbonyl biphenyl
- methyl 4-[5-(hydroxymethyl)-7-methoxy-1,3-benzodioxol-4-yl]-7-methoxy-1,3-benzodioxole-5-carboxylate
- HY-B0766
- 5'-(hydroxymethyl)-7,7'-dimethoxy-[4,4'-bi-1,3-benzodioxole]-5-carboxylic acid, methyl ester
- 6-methoxycarbonyl-6'-hydroxymethyl-2,3,2',3'-bis(methylenedioxy)-4,4'-dimethoxybiphenyl
- 118159-48-1
- Q27271958
- Bicyclol [WHO-DD]
- AS-16866
- F85022
- DTXSID30152026
- SY 801
- BCP25554
- 9734122TH2
- s6453
- J-003718
- Bicyclol, >=98% (HPLC)
- 4,4'-bi-(1,3-benzodioxole)-5-carboxylic acid, 5'-(hydroxymethyl)-7,7'-dimethoxy-, methyl ester
- AKOS016007877
- SCHEMBL9600725
- 4,4'-Bi-1,3-benzodioxole)-5-carboxylic acid, 5'-(hydroxymethyl)-7,7'-dimethoxy-, methyl ester
- NCGC00408803-01
- bicyclol
- Methyl 4-(5-(hydroxymethyl)-7-methoxy-2H-1,3-benzodioxol-4-yl)-7-methoxy-2H-1,3-benzodioxole-5-carboxylic acid
- methyl 4-(5-(hydroxymethyl)-7-methoxy-1,3-benzodioxol-4-yl)-7-methoxy-1,3-benzodioxole-5-carboxylate
- BRD-K16546375-001-01-4
- DTXCID9074517
- Methyl 4-[5-(hydroxymethyl)-7-methoxy-2H-1,3-benzodioxol-4-yl]-7-methoxy-2H-1,3-benzodioxole-5-carboxylic acid
- +Expand
- MDL： MFCD00889471
- InChIKey： KXMTXZACPVCDMH-UHFFFAOYSA-N
- Inchi： InChI=1S/C19H18O9/c1-22-11-4-9(6-20)13(17-15(11)25-7-27-17)14-10(19(21)24-3)5-12(23-2)16-18(14)28-8-26-16/h4-5,20H,6-8H2,1-3H3
- SMILES： O=C(C1=CC(OC)=C(OCO2)C2=C1C3=C4OCOC4=C(OC)C=C3CO)OC

Computed Properties

Exact Mass: 390.09508215g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 6
Monoisotopic Mass: 390.09508215g/mol
Heavy Atom Count: 28
Complexity: 558
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Topological Polar Surface Area: 102Å²

Experimental Properties

Solubility: DMSO: >10mg/mL

Bicyclol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007QXZ-1mg	Bicyclol	118159-48-1	≥98%	1mg	$76.00
A2B Chem LLC	AD60711-1mg	Bicyclol	118159-48-1	≥98%	1mg	$34.00
Aaron	AR007R6B-5mg	Bicyclol	118159-48-1	98%	5mg	$74.00
Ambeed	A598610-25mg	Methyl 5'-(hydroxymethyl)-7,7'-dimethoxy-[4,4'-bibenzo[d][1,3]dioxole]-5-carboxylate	118159-48-1	98%	25mg	$218.0	2024-06-02
Chemenu	CM159557-50mg	Methyl 5'-(hydroxymethyl)-7,7'-dimethoxy-[4,4'-bibenzo[d][1,3]dioxole]-5-carboxylate	118159-48-1	98%	50mg	$281
ChemScence	CS-2968-5mg	Bicyclol	118159-48-1	99.84%	5mg	$79.0	2022-04-28
eNovation Chemicals LLC	Y1256745-5mg	Bicyclol	118159-48-1	99%	5mg	$300
MedChemExpress	HY-B0766-10mM*1mLinDMSO	Bicyclol	118159-48-1	99.84%	10mM*1mLinDMSO	￥660	2023-07-26
S e l l e c k ZHONG GUO	S6453-5mg	Bicyclol	118159-48-1	99.91%	5mg	¥795.1	2023-10-30
TRC	B382913-5mg	Bicyclol	118159-48-1		5mg	$ 87.00	2023-04-18

Bicyclol Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:118159-48-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:118159-48-1)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Bicyclol Related Literature

1. Index of subjects, 1971

J. Chem. Soc. C 1971 4037
2. Neophathalides A and B, two pairs of unusual phthalide analog enantiomers from Ligusticum chuanxiong

Xu Zhang,Hai-Wei Yan,Zi-Ming Feng,Ya-Nan Yang,Jian-Shuang Jiang,Pei-Cheng Zhang Org. Biomol. Chem. 2020 18 5453
3. Cembrane-type diterpenoids from the gum resin of Boswellia carterii and their biological activities

Xiaowei Sun,Yanling Geng,Xiao Wang,Dawei Qin,Jinqian Yu RSC Adv. 2020 10 746
4. Index of subjects, 1974

J. Chem. Soc. Perkin Trans. 1 1974 2751
5. Syntheses of acridone and carbazole alkaloids involving pyridine-catalysed chromen formation: crystal and molecular structure of dibromocannibicyclol and its bearing on the structures of the ‘cyclol’ alkaloids

Wikramasinghe M. Bandaranayake,Michael J. Begley,Brian O. Brown,David G. Clarke,Leslie Crombie,Donald A. Whiting J. Chem. Soc. Perkin Trans. 1 1974 998
6. Isolation and characterization of auronlignan derivatives with hepatoprotective and hypolipidemic activities from the fruits of Hippophae rhamnoides L.

Qinge Ma,Yang Guan,Zhipei Sang,Jianghong Dong,Rongrui Wei Food Funct. 2022 13 7750
7. Laser trapping/confocal Raman spectroscopic characterization of PLGA-PEG nanoparticles

Jie Yang,Ruo-Nan Zhang,Dong-Jie Liu,Xu Zhou,Tatsuya Shoji,Yasuyuki Tsuboi,Hu Yan Soft Matter 2018 14 8090
8. Recent advances in research on lignans and neolignans

Rémy Bertrand Teponno,Souvik Kusari,Michael Spiteller Nat. Prod. Rep. 2016 33 1044
9. Biodegradable PLGA nanoparticles loaded with hydrophobic drugs: confocal Raman microspectroscopic characterization

Hu Yan,Yi-Fan Hou,Peng-Fei Niu,Ke Zhang,Tatsuya Shoji,Yasuyuki Tsuboi,Fang-Yao Yao,Li-Min Zhao,Jun-Biao Chang J. Mater. Chem. B 2015 3 3677
10. Difurofuranoids A–F: six unprecedented furofuran lignan dimers from Forsythia suspensa

Xu Zhang,Jun Cao,Ya-Nan Yang,Jian-Shuang Jiang,Zi-Ming Feng,Xiang Yuan,Pei-Cheng Zhang New J. Chem. 2022 46 18002

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Purity:99%

Quantity:250mg

Price($):186.0